Methyl tetradecanoate
Methyl tetradecanoate
Methyl tetradecanoate, also known as metholeneat 2495 or methyl myristate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl tetradecanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Methyl tetradecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl tetradecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl tetradecanoate exists in all eukaryotes, ranging from yeast to humans. Methyl tetradecanoate has a fatty, orris, and petal taste.
Methyl tetradecanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of tetradecanoic acid (myristic acid) with methanol. It has a role as a plant metabolite, a flavouring agent and a fragrance. It derives from a tetradecanoic acid.
Methyl tetradecanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of tetradecanoic acid (myristic acid) with methanol. It has a role as a plant metabolite, a flavouring agent and a fragrance. It derives from a tetradecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
124-10-7
VCID:
VC0130059
InChI:
InChI=1S/C15H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h3-14H2,1-2H3
SMILES:
CCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C15H30O2
Molecular Weight:
242.4 g/mol
Methyl tetradecanoate
CAS No.: 124-10-7
Reference Standards
VCID: VC0130059
Molecular Formula: C15H30O2
Molecular Weight: 242.4 g/mol
CAS No. | 124-10-7 |
---|---|
Product Name | Methyl tetradecanoate |
Molecular Formula | C15H30O2 |
Molecular Weight | 242.4 g/mol |
IUPAC Name | methyl tetradecanoate |
Standard InChI | InChI=1S/C15H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h3-14H2,1-2H3 |
Standard InChIKey | ZAZKJZBWRNNLDS-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCC(=O)OC |
Canonical SMILES | CCCCCCCCCCCCCC(=O)OC |
Appearance | Unit:1 gramSolvent:nonePurity:99%Physical liquid |
Boiling Point | 295.0 °C 295 °C |
Colorform | COLORLESS, OILY LIQ OR WHITE, WAXY SOLID |
Density | 0.8671 @ 20 °C 0.870(15.5°) |
Melting Point | 19.0 °C Mp 18.5 ° 19 °C 18.5°C |
Physical Description | Liquid colourless, oily liquid or white, waxy solid with a faint onion, honey, orris odou |
Description | Methyl tetradecanoate, also known as metholeneat 2495 or methyl myristate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl tetradecanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Methyl tetradecanoate has been detected in multiple biofluids, such as saliva and urine. Within the cell, methyl tetradecanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl tetradecanoate exists in all eukaryotes, ranging from yeast to humans. Methyl tetradecanoate has a fatty, orris, and petal taste. Methyl tetradecanoate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of tetradecanoic acid (myristic acid) with methanol. It has a role as a plant metabolite, a flavouring agent and a fragrance. It derives from a tetradecanoic acid. |
Solubility | Insol in water; miscible in ethyl alcohol, ether, acetone SOL IN OILS Insoluble in water soluble in alcohol, most fixed oils; insoluble in wate |
Synonyms | Myristic Acid Methyl Ester; Emery 2214; Metholeneat 2495; Methyl Myristate; Methyl n-Tetradecanoate; Methyl Tetradecanoate; NSC 5029; Pastel M 14; Pastell M 14; Uniphat A50 |
Vapor Pressure | 4.90e-04 mmHg 4.9X10-4 mm Hg @ 25 °C |
Reference | 1. K. Tomita et al. “Plasma Free Myristic Acid Proportion Is a Predictor of Nonalcoholic Steatohepatitis” Digestive Diseases and Sciences, vol. 56 pp. 3045-3052, 20112. H. Iijima et al. “The Inhibitory Action of Long-Chain Fatty Acids on the DNA Binding Activity of p53” Lipids, vol. 41 pp. 521-527, 20063. W. Bernhard et al. “Increased palmitoyl-myristoyl-phosphatidylcholine in neonatal rat surfactant is lung specific and correlates with oral myristic acidsupply” Journal of Applied Physiology, vol. 111 pp. 449-457, 20114. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010 |
PubChem Compound | 31284 |
Last Modified | Nov 11 2021 |
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